![molecular formula C23H23ClN2O4S B2442130 Ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate CAS No. 866812-90-0](/img/structure/B2442130.png)
Ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate
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Description
Ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate, also known as EBCQ, is a chemical compound that has been studied for its potential application in scientific research. It is a piperidine derivative with a quinoline ring structure that has shown promising results in various research studies.
Scientific Research Applications
Synthesis and Chemical Properties
- The compound plays a crucial role in the synthesis of complex molecules, such as pyrimidines and isoquinolines, which are of interest for their structural diversity and potential biological activities. For instance, ethyl 1-amino derivatives have been used in reactions with benzoyl isothiocyanate, leading to cyclization products with significant chemical properties (E. Paronikyan et al., 2016).
Biological Applications
- Ethyl 1-(phenylsulfonyl)piperidin-4-carboxylate derivatives have been synthesized and evaluated for their antibacterial properties, demonstrating moderate to significant activity against Gram-negative and Gram-positive bacteria (H. Khalid et al., 2016).
Catalytic Applications
- The compound's derivatives have been utilized as catalysts in organic synthesis, indicating their importance in facilitating chemical reactions. For example, Piperidine-4-carboxylic acid functionalized nanoparticles have shown effectiveness in the synthesis of dihydroquinazolin-4(1H)-ones and polyhydroquinolines, highlighting the compound's role in enhancing catalytic efficiency (A. Ghorbani‐Choghamarani & G. Azadi, 2015).
Antimicrobial Studies
- Novel ethyl 2-oxo-2H-selenopyrano[2,3-b]quinoline-3-carboxylates synthesized from ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate derivatives have been studied for their antimicrobial activities, with certain compounds showing high activity against Staphylococcus aureus and Micrococcus roseus (B. Nandeshwarappa et al., 2020).
properties
IUPAC Name |
ethyl 1-[3-(benzenesulfonyl)-6-chloroquinolin-4-yl]piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23ClN2O4S/c1-2-30-23(27)16-10-12-26(13-11-16)22-19-14-17(24)8-9-20(19)25-15-21(22)31(28,29)18-6-4-3-5-7-18/h3-9,14-16H,2,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSHGODJAZXPXNY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C2=C3C=C(C=CC3=NC=C2S(=O)(=O)C4=CC=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23ClN2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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